Cas no 848950-07-2 ([3,5-Bis(4-methylphenyl)phenyl]boronic acid)

• Product Name: [3,5-Bis(4-methylphenyl)phenyl]boronic acid
• CAS No: 848950-07-2
• MF: C₂₀H₁₉BO₂
• MW: 302.174665689468
• CID: 2806237
• PubChem ID: 71406682
• Update Time: 2025-04-21

[3,5-Bis(4-methylphenyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70827281
• 848950-07-2
• (1~4~,3~4~-Dimethyl[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~5~-yl)boronic acid
• [3,5-Bis(4-methylphenyl)phenyl]boronic acid

• Inchi： 1S/C20H19BO2/c1-14-3-7-16(8-4-14)18-11-19(13-20(12-18)21(22)23)17-9-5-15(2)6-10-17/h3-13,22-23H,1-2H3
• InChI Key： FCZQEZNIZREUGW-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C2C=CC(C)=CC=2)C=C(C=1)C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 302.1478100Da
• Monoisotopic Mass: 302.1478100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų